Cas no 53493-80-4 (5H,6H,7H-pyrrolo[3,4-d]pyrimidine)

• Product Name: 5H,6H,7H-pyrrolo[3,4-d]pyrimidine
• CAS No: 53493-80-4
• MF: C₆H₇N₃
• MW: 121.139880418777
• MDL: MFCD11846189
• CID: 366125
• PubChem ID: 10954423
• Update Time: 2025-11-04

5H,6H,7H-pyrrolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[3,4-d]pyrimidine,6,7-dihydro-
• 6,7-Dihydro-5H-pyrrolo[3,4-d]pyrimidine
• 6,7-DIHYDRO-5H-PYRROLO[3,4-D]PYRIMIDINE 2HCL
• dihydro-pyrrolo-pyrimidine
• 5H-PYRROLO[3,4-D]PYRIMIDINE, 6,7-DIHYDRO-
• 5H,6H,7H-PYRROLO[3,4-D]PYRIMIDINE
• PubChem15463
• NBXIOQTYZWAAEB-UHFFFAOYSA-N
• 3376AJ
• PB18873
• RP19414
• RP08803
• SY018652
• EN000787
• AB0061766
• BB 0260239
• A18859
• 493D804
• 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine,dih
• SCHEMBL1195270
• DTXSID10449623
• J-518160
• EN300-241658
• AS-42028
• CS-0050467
• 6 pound not7-Dihydro-5H-pyrrolo[3 pound not4-d]pyrimidine
• 53493-80-4
• AKOS005264519
• FT-0649218
• AMY1693
• MFCD08447399
• 5H-6,7-Dihydro-pyrrolo[3,4-d]pyrimidine
• DB-350255
• 5H-Pyrrolo[3,4-d]pyrimidine, 6,7-dihydro-, dihydrochloride, 6,7-Dihydro-5H-pyrrolo[3,4-d]pyrimidine dihydrochloride
• 5H-Pyrrolo[3,4-d]pyrimidine, 6,7-dihydro- (9CI)
• 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine,dihydrochloride
• 5H,6H,7H-pyrrolo[3,4-d]pyrimidine

• MDL： MFCD11846189
• Inchi： 1S/C6H7N3/c1-5-2-8-4-9-6(5)3-7-1/h2,4,7H,1,3H2
• InChI Key： NBXIOQTYZWAAEB-UHFFFAOYSA-N
• SMILES： N1CC2=C(C=NC=N2)C1

Computed Properties

• Exact Mass: 121.06400
• Monoisotopic Mass: 121.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 37.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.199
• Melting Point: No data available
• Boiling Point: 248.124°C at 760 mmHg
• Flash Point: 103.862℃
• Refractive Index: 1.574
• PSA: 37.81000
• LogP: 0.40860
• Vapor Pressure: No data available

5H,6H,7H-pyrrolo[3,4-d]pyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 5H,6H,7H-pyrrolo[3,4-d]pyrimidine

5H,6H,7H-Pyrrolo[3,4-d]Pyrimidine: A Comprehensive Overview

5H,6H,7H-pyrrolo[3,4-d]pyrimidine, also known by its CAS registry number CAS No. 53493-80-4, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrrolopyrimidines, which are fused bicyclic structures consisting of a pyrrole ring and a pyrimidine ring. The unique electronic properties and structural versatility of 5H,6H,7H-pyrrolo[3,4-d]pyrimidine make it an intriguing subject for both fundamental research and applied studies.

The synthesis of 5H,6H,7H-pyrrolo[3,4-d]pyrimidine has been explored through various methodologies. Recent advancements in catalytic systems and microwave-assisted synthesis have enabled more efficient routes to this compound. For instance, researchers have employed transition metal catalysts to facilitate the cyclization reactions necessary for forming the fused bicyclic structure. These methods not only enhance yield but also reduce reaction times compared to traditional techniques.

In terms of physical properties, 5H,6H,7H-pyrrolo[3,4-d]pyrimidine exhibits a high degree of planarity due to its aromatic system. This characteristic contributes to its potential applications in organic electronics. Recent studies have demonstrated that this compound can serve as a building block for constructing two-dimensional materials with enhanced charge transport properties. For example, films prepared from this compound exhibit improved conductivity when subjected to controlled doping conditions.

The chemical stability of CAS No. 53493-80-4 is another factor that makes it attractive for practical applications. Under ambient conditions, the compound demonstrates remarkable resistance to oxidation and photodegradation. This stability is particularly advantageous in scenarios where long-term performance is critical, such as in optoelectronic devices or sensors.

From a biological standpoint, 5H,6H,7H-pyrrolo[3,4-d]pyrimidine has shown promise in preliminary pharmacological studies. Researchers have investigated its potential as a ligand for various protein targets involved in disease pathways. For instance, recent findings suggest that derivatives of this compound may exhibit inhibitory activity against certain kinases associated with cancer progression.

In conclusion, the study of CAS No. 53493-80-4, or 5H,6H,7H-pyrrolo[3,4-d]pyrimidine, represents a dynamic area of research with implications across multiple disciplines. Its unique chemical properties and synthetic accessibility position it as a valuable tool for advancing both fundamental understanding and technological innovation.